Cas no 2228026-09-1 (tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate
• CAS No: 2228026-09-1
• MF: C₁₁H₂₀FNO₃
• MW: 233.279807090759
• CID: 6004029
• PubChem ID: 165622422
• Update Time: 2025-05-21

tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate
• EN300-1890530
• tert-butyl (4R)-4-fluoro-2-[(1S)-1-hydroxyethyl]pyrrolidine-1-carboxylate
• 2228026-09-1

• Inchi： 1S/C11H20FNO3/c1-7(14)9-5-8(12)6-13(9)10(15)16-11(2,3)4/h7-9,14H,5-6H2,1-4H3/t7-,8+,9?/m0/s1
• InChI Key： WIQBFZSZAPIRSH-ZQTLJVIJSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)C([C@H](C)O)C1

Computed Properties

• Exact Mass: 233.14272166g/mol
• Monoisotopic Mass: 233.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate

tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate (CAS No. 2228026-09-1) is a highly specialized chemical entity with significant applications in the field of organic synthesis and drug discovery. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and pharmacological properties. The molecule consists of a pyrrolidine ring substituted with a tert-butyl group, a fluoro atom at the 4R position, and a hydroxyethyl group at the 2-position, all of which contribute to its complex structure and functional diversity.

Recent advancements in chiral synthesis have highlighted the importance of tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate as a key intermediate in the development of enantioselective catalysts and bioactive molecules. Researchers have demonstrated that the compound's stereochemistry can be exploited to enhance the selectivity and efficiency of various organic reactions, making it an invaluable tool in asymmetric synthesis.

One of the most notable applications of this compound is in the field of medicinal chemistry, where it serves as a precursor for the synthesis of bioactive compounds with potential therapeutic applications. For instance, studies have shown that derivatives of tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate exhibit promising anti-inflammatory and analgesic properties, making them strong candidates for drug development.

The synthesis of tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate involves a multi-step process that requires precise control over stereochemistry to ensure optimal yields and purity. Recent breakthroughs in catalytic asymmetric synthesis have enabled researchers to develop more efficient methods for producing this compound, reducing production costs and improving scalability.

In addition to its role as an intermediate in organic synthesis, tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate has also been studied for its potential as a chiral auxiliary in peptide synthesis. Its ability to induce high enantioselectivity in peptide bond formation has made it a valuable reagent in the construction of complex biomolecules with defined stereochemistry.

Recent studies have also explored the use of this compound in the development of novel materials with advanced optical and electronic properties. By incorporating tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate into polymer frameworks, researchers have demonstrated enhanced stability and functionality, opening new avenues for its application in materials science.

The versatility of tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate is further underscored by its ability to participate in a wide range of chemical transformations, including nucleophilic substitutions, additions, and cyclizations. These reactions are facilitated by the compound's unique combination of functional groups, which provide multiple sites for chemical modification.

As research continues to uncover new applications for tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate, its role as a versatile building block in organic synthesis is expected to grow. With ongoing advancements in synthetic methodology and materials science, this compound is poised to play an increasingly important role in both academic and industrial settings.

In conclusion, tert-butyl (4R)-4-fluoro-2-(1S)-1-hydroxyethylpyrrolidine-1-carboxylate is a multifaceted chemical entity with significant potential across various fields. Its unique structure, stereochemical properties, and functional diversity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.